N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide

• IUPAC Name: N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H17FN2O3S2/c1-9-14(21-10(2)17-9)6-7-16-22(18,19)11-4-5-12(15)13(8-11)20-3/h4-5,8,16H,6-7H2,1-3H3
• InChI Key: SCLUKIATFYBRRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CCNS(=O)(=O)C2=CC(=C(C=C2)F)OC
• Molecular Formula: C14H17FN2O3S2
• Molecular Weight: 344.4 g/mol

Description

N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide, also known as Dimesna, is a synthetic compound used as a chemoprotective agent in cancer treatment. It is a sulfhydryl compound that has been shown to protect against the toxic effects of chemotherapy drugs, particularly ifosfamide and cyclophosphamide.

Mechanism of Action

N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide acts as a sulfhydryl compound, which means it can donate or accept a sulfur atom. This allows it to react with toxic metabolites of chemotherapy drugs and neutralize them before they can cause damage to healthy tissues and organs. N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide also has antioxidant properties, which further protect against oxidative stress caused by chemotherapy drugs.
Biochemical and Physiological Effects
N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide has been shown to reduce the level of toxic metabolites of ifosfamide and cyclophosphamide in the urine, indicating that it is effective at neutralizing these compounds. It has also been shown to reduce the level of oxidative stress markers in the blood, indicating that it has antioxidant properties. N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide has a short half-life and is rapidly metabolized in the body, which means it has minimal toxic effects on its own.

Advantages and Limitations for Lab Experiments

N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide is a widely used and well-studied chemoprotective agent, which makes it a valuable tool for laboratory experiments. Its short half-life and rapid metabolism make it easy to administer and remove from the body. However, its effectiveness may vary depending on the specific chemotherapy drugs and dosages used, and it may not be effective for all types of chemotherapy-induced toxicities.

Future Directions

There are several areas of future research for N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide. One area is the development of new chemoprotective agents that are more effective and have fewer side effects than N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide. Another area is the investigation of the mechanism of action of N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide and how it interacts with chemotherapy drugs at the molecular level. Additionally, there is a need for more clinical trials to determine the optimal dosages and administration schedules of N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide for different chemotherapy regimens and patient populations. Finally, the potential use of N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide in combination with other chemoprotective agents or immunotherapy drugs should be explored.

Synthesis Methods

N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide is synthesized from 2,4-dimethylthiazole, 4-fluoro-3-methoxybenzenesulfonyl chloride, and ethanolamine. The reaction takes place in a solvent such as acetonitrile or dimethylformamide and is catalyzed by a base such as triethylamine. The product is purified by recrystallization or column chromatography.

Scientific Research Applications

N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide has been extensively studied for its chemoprotective effects in cancer treatment. It is used to prevent or reduce the toxic side effects of chemotherapy drugs on healthy tissues and organs. N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-fluoro-3-methoxybenzenesulfonamide has been shown to reduce the incidence and severity of hemorrhagic cystitis, a common side effect of ifosfamide and cyclophosphamide. It has also been shown to protect against the nephrotoxicity and neurotoxicity of cisplatin and carboplatin.